Cas no 1261596-74-0 (2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261596-74-0
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 4983602
• Update Time: 2025-06-26

2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H8ClF3N2/c15-13-10(7-8-19)3-6-12(20-13)9-1-4-11(5-2-9)14(16,17)18/h1-6H,7H2
• InChI Key： KYKJSMVIXQCNPB-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 296.0328104 g/mol
• Monoisotopic Mass: 296.0328104 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.7
• Molecular Weight: 296.67

Additional information on 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

Introduction to 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261596-74-0) and Its Applications in Modern Chemical Biology

2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261596-74-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile applications. This compound, characterized by a chloro-substituted pyridine core appended with a trifluoromethylphenyl group and an acetonitrile moiety, exhibits promising properties that make it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The chloro-pyridine moiety is a well-documented pharmacophore in medicinal chemistry, often serving as a key structural element in the development of bioactive molecules. The presence of a trifluoromethyl group further enhances the compound's metabolic stability and lipophilicity, attributes that are highly desirable in drug design. The acetonitrile substituent contributes to the molecule's solubility and reactivity, making it an excellent candidate for further functionalization.

In recent years, there has been a surge in research focused on developing novel small molecules for therapeutic applications. 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has emerged as a compound of interest due to its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and oncogenic processes.

The trifluoromethylphenyl group, in particular, has been extensively studied for its ability to enhance binding affinity and selectivity in drug candidates. This feature is particularly relevant in the context of developing next-generation antiviral and anticancer agents, where precise molecular interactions are critical for therapeutic efficacy. The chloro-pyridine moiety also plays a pivotal role in these interactions, often serving as an anchor point for further derivatization to achieve desired pharmacological profiles.

One of the most compelling aspects of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several hits with promising biological activity, which are now being optimized for clinical development.

The compound's structural motifs are also relevant in the context of agrochemical innovation. The combination of a chloro-pyridine core and a trifluoromethylphenyl substituent is commonly found in herbicides and insecticides due to their ability to interact effectively with biological targets in pests and weeds. By incorporating an acetonitrile group, chemists can fine-tune the properties of these agrochemicals to improve their efficacy while minimizing environmental impact.

Advances in computational chemistry have further accelerated the exploration of 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile's potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level, guiding the design of more potent derivatives. These computational approaches are complemented by experimental validations, which have confirmed the predicted binding modes and activities.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern chemical synthesis. Key steps include halogenation reactions, cross-coupling processes, and nitrile introduction techniques. Each step must be carefully optimized to ensure high yields and purity, which are critical for downstream applications.

In conclusion, 2-Chloro-6-(4-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261596-74-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant biological relevance. Its unique combination of functional groups makes it a versatile tool for researchers across multiple disciplines, from pharmaceutical discovery to agrochemical development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical biology.